Cas no 942070-34-0 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile is a boronic ester derivative featuring a thiophene backbone with a nitrile substituent. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity, enabling efficient C-C bond formation in synthetic organic chemistry. The tetramethyl dioxaborolane group enhances shelf stability and handling convenience, while the electron-withdrawing nitrile group modulates reactivity for selective transformations. Its well-defined structure makes it a valuable intermediate in pharmaceutical and materials science research, particularly in constructing heterocyclic frameworks. The product is typically supplied in high purity, ensuring consistent performance in demanding synthetic applications.
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile structure
942070-34-0 structure
Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
CAS No:942070-34-0
MF:C11H14BNO2S
MW:235.11036157608
MDL:MFCD12405473
CID:1039111
PubChem ID:15979305
Update Time:2025-11-05

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarbonitrile (ACI)
    • DTXSID90580548
    • 3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-2-CARBONITRILE
    • SCHEMBL2656259
    • 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)thiophene-2-carbonitrile
    • HUZWPBPPEDMPTR-UHFFFAOYSA-N
    • CS-0055013
    • STL555248
    • SB23046
    • EN300-107826
    • MFCD12405473
    • BS-24649
    • 942070-34-0
    • 2-Cyanothiophene-3-boronic acid pinacol ester
    • AKOS005259300
    • BBL101452
    • AT16027
    • DA-00506
    • Z1365493299
    • MDL： MFCD12405473
    • Inchi： 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)8-5-6-16-9(8)7-13/h5-6H,1-4H3
    • InChI Key： HUZWPBPPEDMPTR-UHFFFAOYSA-N
    • SMILES： N#CC1=C(B2OC(C)(C)C(C)(C)O2)C=CS1

Computed Properties

  • Exact Mass: 235.0838300g/mol
  • Monoisotopic Mass: 235.0838300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136000-100mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0 95%
100mg
 $212 2024-07-19
Chemenu
CM136000-250mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0 95%
250mg
 $353 2024-07-19
Chemenu
CM136000-1g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0 95%
1g
 $621 2024-07-19
Apollo Scientific
OR361646-250mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0 98+%
250mg
 £171.00 2025-02-20
Matrix Scientific
092803-250mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile, 95+%
 942070-34-0 95+%
250mg
 $945.00 2023-09-05
abcr
AB310135-250 mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile; 96%
 942070-34-0
250MG
 €437.00 2022-08-31
TRC
T890395-10mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0
10mg
 $ 50.00 2022-06-02
TRC
T890395-50mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0
50mg
 $ 210.00 2022-06-02
TRC
T890395-100mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0
100mg
 $ 320.00 2022-06-02
Alichem
A169004059-1g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
 942070-34-0 95%
1g
 $582.08 2023-08-31

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Production Method

Production Method 1

25015-63-8 25015-63-8
1003-31-2 1003-31-2
942070-34-0 942070-34-0
Reaction Conditions
1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Hexane ;  1 min, rt
1.2 4 h, rt
1.3 Solvents: Methanol ,  Dichloromethane ;  5.5 h, 55 °C
Reference
Harnessing C-H Borylation/Deborylation for Selective Deuteration, Synthesis of Boronate Esters, and Late Stage Functionalization
Kallepalli, Venkata A.; Gore, Kristin A.; Shi, Feng; Sanchez, Luis; Chotana, Ghayoor A.; et al, Journal of Organic Chemistry, 2015, 80(16), 8341-8353

Production Method 2

18791-98-5 18791-98-5
73183-34-3 73183-34-3
942070-34-0 942070-34-0
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  16 h, rt → 100 °C
Reference
Preparation of pyrazolopyridine derivatives and methods of treating hepatitis B infections
, United States, , ,

Production Method 3

18791-98-5 18791-98-5
73183-34-3 73183-34-3
942070-34-0 942070-34-0
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Tris(dibenzylideneacetone)dipalladium ,  2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Toluene ;  12 h, 110 °C; 110 °C → rt
Reference
Anilinopiperazine derivatives and methods of use thereof and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

18791-98-5 18791-98-5
73183-34-3 73183-34-3
942070-34-0 942070-34-0
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide ,  1,4-Dioxane ;  1 h, rt; 4 h, 90 °C
Reference
Preparation of 3,7-disubstituted imidazo[1,2-a]pyrimidines as ligands for GABA receptors
, World Intellectual Property Organization, , ,

Production Method 5

18791-98-5 18791-98-5
425378-68-3 425378-68-3
942070-34-0 942070-34-0
Reaction Conditions
1.1 Reagents: Potassium fluoride ,  Tri-tert-butylphosphine Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: Tetrahydrofuran ,  1,4-Dioxane ;  30 min, rt; 1 h, 50 °C
1.2 Reagents: Water ;  90 min, rt
Reference
Imidazo-pyrimidine derivatives as ligands for GABA receptors, and their preparation, pharmaceutical compositions, and use in the treatment of adverse neurological conditions.
, World Intellectual Property Organization, , ,

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Preparation Products

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile Related Literature

942070-34-0 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile) Related Products

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